Cas no 75968-33-1 ([2-(hexadecylsulfonyl)hydrazinylidene]acetic acid)
75968-33-1 structure
Product Name:[2-(hexadecylsulfonyl)hydrazinylidene]acetic acid
CAS No:75968-33-1
MF:C18H36N2O4S
MW:376.554444313049
CID:889985
PubChem ID:9555251
Update Time:2025-04-19
[2-(hexadecylsulfonyl)hydrazinylidene]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [2-(hexadecylsulfonyl)hydrazinylidene]acetic acid
- (2E)-2-(hexadecylsulfonylhydrazinylidene)acetic acid
- 75968-33-1
- DTXSID40429695
- NSC-283459
- Acetic acid, [(hexadecylsulfonyl)hydrazono]-
- NSC283459
-
- Inchi: 1S/C18H36N2O4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-25(23,24)20-19-17-18(21)22/h17,20H,2-16H2,1H3,(H,21,22)/b19-17+
- InChI Key: VDZPHZOJPHFAEN-HTXNQAPBSA-N
- SMILES: S(CCCCCCCCCCCCCCCC)(N/N=C/C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 376.23978
- Monoisotopic Mass: 376.23957881g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 18
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 95.83
[2-(hexadecylsulfonyl)hydrazinylidene]acetic acid Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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